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Introduction

Strontium sulfide (SrS) is an inorganic compound that has garnered significant interest as a
host material for phosphors in electroluminescent (EL) devices. Its wide bandgap and ability to
host various luminescent activators, particularly rare-earth elements, make it a versatile
material for producing a range of emission colors. This document provides detailed application
notes and experimental protocols for the synthesis of SrS-based phosphors and the fabrication
of Alternating Current Thin-Film Electroluminescent (ACTFEL) devices.

Application Notes

SrS-based phosphors are primarily utilized in the emissive layer of ACTFEL devices, which are
known for their high brightness, long operational life, and durability, making them suitable for
applications in demanding environments such as automotive displays, industrial control panels,
and medical instrumentation. The emission color of the SrS phosphor is tuned by introducing
specific dopants. Cerium (Ce3*) doping typically results in a blue-green emission, while
europium (Eu2*) doping produces a reddish-orange to red emission. Co-doping with other
elements can be used to modify the emission characteristics, such as improving color purity or
shifting the emission wavelength. For instance, co-doping SrS:Ce with potassium (K) or SrS:Cu
with silver (Ag) has been shown to enhance blue emission characteristics.
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The performance of SrS-based EL devices is critically dependent on the crystallinity and purity

of the phosphor layer, as well as the overall device architecture. The choice of deposition

technique for the thin films, such as electron beam evaporation or sputtering, and post-

deposition annealing processes play a crucial role in optimizing device performance.

Quantitative Data Presentation

The performance of SrS-based electroluminescent devices can be quantified by several key

metrics, including luminance, luminous efficiency, and CIE chromaticity coordinates. The

following tables summarize reported performance data for various SrS-based EL devices.

CIE
Dopant/Co- . Luminance Luminous .
Device Type . Coordinate Reference
dopant (cd/im?) Efficiency
s (x,y)
900 (at 1 _
Ces+, K+ ACTFEL 0.44 Im/W White [1]
kHz)
Ces* ACTFEL 51 (at 60 HZz) 0.22 Im/W Not Specified  [2]
cuz+, Ag* ACTFEL 580 Not Specified  (0.20, 0.29) [3]
60,000 (6 3
Cuz* ACTFEL Not Specified  (0.17, 0.24)
cd/cm?)
Cuz*, F~ ACTFEL Not Specified  Not Specified  (0.25, 0.27) [4]

Experimental Protocols

Protocol 1: Solid-State Synthesis of SrS:Eu?* Phosphor

This protocol describes a typical solid-state reaction method for synthesizing Europium-doped

Strontium Sulfide powder.

Materials:

e Strontium carbonate (SrCOs)

e Europium(lll) oxide (Eu203)
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e Sulfur (S)

o Ammonium chloride (NH4Cl) as a flux
Equipment:

e Alumina crucible with lid

e Tube furnace with gas flow control

» Ball mill or agate mortar and pestle
Procedure:

o Precursor Preparation: Stoichiometric amounts of SrCOs, Eu20s, and excess sulfur are
weighed and thoroughly mixed. A small amount of NH4Cl (typically 1-5 wt%) is added as a
flux to promote the reaction.

e Grinding: The mixture is ground for 1-2 hours using a ball mill or an agate mortar and pestle
to ensure homogeneity.

« First Sintering (Sulfurization): The ground powder is placed in an alumina crucible and
heated in a tube furnace under a constant flow of a reducing atmosphere (e.g., 5% Hz in N2
or Ar) at 900-1100°C for 2-4 hours. This step converts the strontium carbonate to strontium
sulfide and reduces Eu3* to Eu?*.

e Cooling and Grinding: The furnace is cooled down to room temperature under the reducing
atmosphere. The sintered cake is then ground again to a fine powder.

e Second Sintering (Crystallization): The powder is subjected to a second sintering step under
the same reducing atmosphere at a slightly higher temperature (1000-1200°C) for 2-4 hours
to improve the crystallinity of the phosphor.

o Final Processing: After cooling, the synthesized SrS:Eu2* phosphor powder is washed with a
suitable solvent (e.g., deionized water and ethanol) to remove any unreacted starting
materials and flux residues, followed by drying in a vacuum oven.
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Protocol 2: Fabrication of a SrS:Ce*t ACTFEL Device via
Electron Beam Evaporation

This protocol outlines the fabrication of a standard double-insulating ACTFEL device structure
using electron beam evaporation for the phosphor layer deposition.

Materials and Equipment:

Indium Tin Oxide (ITO) coated glass substrate

e SrS:Ce3* phosphor target

» Dielectric material targets (e.g., Al20s3, Y203, or BaTiO3)

e Aluminum (Al) for the top electrode

o Electron beam evaporation system with multiple crucibles

e Sputtering system (for dielectric and electrode layers, optional)
e Annealing furnace

Procedure:

o Substrate Cleaning: The ITO-coated glass substrate is sequentially cleaned in an ultrasonic
bath with acetone, isopropanol, and deionized water, and then dried with nitrogen gas.

o Deposition of the First Insulating Layer: A thin film of a dielectric material (e.g., Al203),
typically 200-300 nm thick, is deposited onto the ITO-coated side of the substrate using
sputtering or electron beam evaporation.

o Deposition of the SrS:Ce3* Phosphor Layer: The SrS:Ce3* phosphor layer is deposited onto
the first insulating layer using electron beam evaporation.

o Deposition Parameters:

» Substrate Temperature: 200-400°C
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» Deposition Rate: 0.1-0.5 nm/s

s Film Thickness: 500-1000 nm

» Post-Deposition Annealing: The substrate with the deposited phosphor layer is annealed in a
furnace under a controlled atmosphere (e.g., Ar or N2) at 600-800°C for 30-60 minutes to
improve the crystallinity and luminescent properties of the phosphor film.

» Deposition of the Second Insulating Layer: A second dielectric layer, identical to the first, is
deposited on top of the phosphor layer.

» Deposition of the Top Electrode: An aluminum (Al) top electrode (typically 100-200 nm thick)
is deposited onto the second insulating layer, often through a shadow mask to define the

active device area.

» Device Encapsulation: To protect the device from moisture and atmospheric degradation, it is
typically encapsulated using a glass slide and a UV-curable epoxy.
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Caption: Workflow for the solid-state synthesis of SrS:Eu2* phosphor.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b047521?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

ACTFEL Device Cross-Section

Top Electrode (Al)

Second Insulating Layer

SrS:Ce3+ Phosphor Layer

First Insulating Layer

Transparent Electrode (ITO)

Glass Substrate

Click to download full resolution via product page

Caption: Schematic of a typical SrS:Ce3* ACTFEL device structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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